![molecular formula C15H14N6O B6440352 3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide CAS No. 2549000-12-4](/img/structure/B6440352.png)
3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide” is a derivative of [1,2,4]triazolo[4,3-b]pyridazine . It has been proposed as a bromodomain inhibitor with micromolar IC50 values . Bromodomains are promising therapeutic targets for treating various diseases, including cancers .
Scientific Research Applications
Anticancer Applications
1,2,4-triazole-based fused heterocycles have shown potential in the field of anticancer research . They have been found to exhibit diverse pharmacological activities, including anticancer properties .
Antimicrobial Applications
These compounds have also been found to have antimicrobial properties . They can inhibit the growth of various types of microorganisms, making them useful in the treatment of infectious diseases .
Analgesic and Anti-inflammatory Applications
The analgesic and anti-inflammatory properties of 1,2,4-triazole-based fused heterocycles make them potential candidates for the development of new pain relief and anti-inflammatory drugs .
Antioxidant Applications
These compounds have shown antioxidant properties, which means they can neutralize harmful free radicals in the body . This makes them potentially useful in the prevention and treatment of diseases caused by oxidative stress .
Antiviral Applications
1,2,4-triazole-based fused heterocycles have demonstrated antiviral properties . They could potentially be used in the development of new antiviral drugs .
Enzyme Inhibitor Applications
These compounds have been found to inhibit various enzymes, including carbonic anhydrase, cholinesterase, alkaline phosphatase, lipase, and aromatase . This makes them potentially useful in the treatment of diseases related to these enzymes .
Antitubercular Applications
1,2,4-triazole-based fused heterocycles have shown potential as antitubercular agents . They could potentially be used in the development of new drugs for the treatment of tuberculosis .
Drug Design and Development
The structure–activity relationship of biologically important 1,2,4-triazolo [3,4- b ] [1,3,4]thiadiazines, which have profound importance in drug design, discovery, and development . In silico pharmacokinetic and molecular modeling studies have also been summarized .
Future Directions
properties
IUPAC Name |
3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14N6O/c1-9-6-7-16-8-12(9)17-15(22)11-4-5-13-18-19-14(10-2-3-10)21(13)20-11/h4-8,10H,2-3H2,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BCCACEQVFHDDND-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NC=C1)NC(=O)C2=NN3C(=NN=C3C4CC4)C=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
294.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-cyclopropyl-N-(4-methylpyridin-3-yl)-[1,2,4]triazolo[4,3-b]pyridazine-6-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.